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Compound Name:
carboxylate

Cat. No.: B052534

An In-depth Technical Guide to Ethyl 3-n-
propylpyrazole-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-n-propylpyrazole-5-carboxylate is a heterocyclic organic compound featuring a
pyrazole core. This scaffold is of significant interest in medicinal chemistry and drug
development due to its presence in a wide array of biologically active molecules. This technical
guide provides a comprehensive overview of the physical and chemical properties, synthesis,
and known applications of Ethyl 3-n-propylpyrazole-5-carboxylate, with a focus on its pivotal
role as a key intermediate in the synthesis of high-profile pharmaceuticals.

Chemical and Physical Properties

Ethyl 3-n-propylpyrazole-5-carboxylate is a white to off-white crystalline solid at room
temperature. It is sparingly soluble in water but demonstrates good solubility in common
organic solvents. The physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CoH14N202 [1112]
Molecular Weight 182.22 g/mol [1][2]
CAS Number 92945-27-2 [11[2]
Appearance White to off-white crystalline 3]

powder
Melting Point 47-51 °C
Purity >98% [3]
IUPAC Name ethyl 5-propyl-1H-pyrazole-3- o

carboxylate

Canonical SMILES

CCCC1=CC(=NN1)C(=0)OCC

[1]

InChl Key

SUALHSUMUQQLJP-
UHFFFAOYSA-N

Spectroscopic Data (Predicted)

While experimentally obtained spectra for Ethyl 3-n-propylpyrazole-5-carboxylate are not
readily available in the public domain, the following data are predicted based on the analysis of
structurally similar pyrazole derivatives.[3]
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Spectroscopy

Predicted Features

1H NMR

Signals corresponding to the ethyl group (triplet
and quartet), propyl group (triplet, sextet, triplet),
a singlet for the pyrazole ring proton, and a
broad singlet for the N-H proton.

13C NMR

Resonances for the carbonyl carbon of the
ester, carbons of the pyrazole ring, and the

aliphatic carbons of the ethyl and propyl groups.

FT-IR (cm™1)

Characteristic peaks for N-H stretching (around
3200-3400 cm™1), C-H stretching of alkyl groups
(around 2850-2960 cm~1), C=0 stretching of the
ester (around 1700-1730 cm~1), and C=N and
C=C stretching of the pyrazole ring (around
1500-1600 cm™1),

Mass Spectrometry

A molecular ion peak (M+) corresponding to the
molecular weight of 182.22, along with
fragmentation patterns characteristic of the loss
of the ethoxy group and cleavage of the propyl

chain.

Experimental Protocols

Synthesis of Ethyl 3-n-propylpyrazole-5-carboxylate

The synthesis of Ethyl 3-n-propylpyrazole-5-carboxylate can be achieved via a

cyclocondensation reaction between a [3-diketoester and a hydrazine derivative. A general and

adaptable protocol is provided below.[4][5]

Reaction:
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Reactants

[Ethyl 2,4-dioxoheptanoate] [Hydrazine hydrate]

Glacial Acetic Acid (solvent)

Product

y y

( )

Click to download full resolution via product page

Figure 1: Synthesis of the target compound.

Methodology:

» Preparation of the Reaction Mixture: In a round-bottom flask equipped with a reflux
condenser and a magnetic stirrer, dissolve ethyl 2,4-dioxoheptanoate in glacial acetic acid.

» Addition of Hydrazine: To the stirred solution, add hydrazine hydrate dropwise at room
temperature. An exothermic reaction may be observed.

» Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
ice-water. The crude product may precipitate out of the solution.

 Purification: Collect the solid product by filtration, wash with cold water, and dry. Further
purification can be achieved by recrystallization from a suitable solvent system, such as
ethanol-water, to yield the pure Ethyl 3-n-propylpyrazole-5-carboxylate.

Role in Pharmaceutical Synthesis
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Ethyl 3-n-propylpyrazole-5-carboxylate is a crucial building block in the multi-step synthesis
of Sildenafil, the active ingredient in Viagra®. The pyrazole ring of the molecule forms a core
part of the final drug structure.

Sildenafil Synthesis Pathway

The following diagram illustrates the initial steps of the Sildenafil synthesis, starting from Ethyl
3-n-propylpyrazole-5-carboxylate.
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Figure 2: Initial stages of Sildenafil synthesis.
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Biological Activity of Pyrazole Derivatives

The pyrazole nucleus is a versatile scaffold that is associated with a broad range of biological
activities. While Ethyl 3-n-propylpyrazole-5-carboxylate is primarily recognized as a
synthetic intermediate, the broader class of pyrazole derivatives has been extensively studied
for various therapeutic applications.[6][7]

» Anti-inflammatory: Many pyrazole derivatives have demonstrated potent anti-inflammatory
properties, with some acting as selective COX-2 inhibitors.[7]

e Anticancer: Certain pyrazole-containing compounds have shown promise as anticancer
agents by inhibiting various kinases involved in cell cycle regulation.

» Antimicrobial: The pyrazole scaffold has been incorporated into molecules with significant
antibacterial and antifungal activities.[6][8]

» Antiviral and Antidepressant: Research has also explored the potential of pyrazole
derivatives as antiviral and antidepressant agents.[6]

The diverse biological activities of pyrazole derivatives underscore the importance of Ethyl 3-n-
propylpyrazole-5-carboxylate as a valuable starting material for the synthesis of novel
therapeutic agents.

Conclusion

Ethyl 3-n-propylpyrazole-5-carboxylate is a compound of significant interest to the scientific
and pharmaceutical communities. Its well-defined physical and chemical properties, coupled
with established synthetic routes, make it a readily accessible and versatile building block. Its
crucial role in the synthesis of Sildenafil highlights its importance in the production of
blockbuster drugs. Furthermore, the broad spectrum of biological activities associated with the
pyrazole core suggests that Ethyl 3-n-propylpyrazole-5-carboxylate will continue to be a
valuable precursor for the discovery and development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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